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For Researchers, Scientists, and Drug Development Professionals

Introduction
Alpha-bourbonene is a tricyclic sesquiterpene hydrocarbon naturally occurring in a variety of

plants.[1][2] As a C15H24 compound, it is part of the diverse family of terpenes that constitute

the primary components of essential oils.[1] Its presence in aromatic plants such as bay laurel,

geranium, and oregano suggests its potential as a valuable ingredient in the fragrance industry.

[2][3] Sesquiterpenes are generally less volatile than monoterpenes, positioning them as

potential middle-to-base notes in fragrance compositions, contributing to the scent's body and

longevity.[1] These application notes provide a comprehensive overview of alpha-
bourbonene's properties and detailed protocols for its evaluation and incorporation into

fragrance formulations.

Olfactory Profile
While specific organoleptic data for isolated alpha-bourbonene is not widely published, an

olfactory profile can be inferred from its molecular relatives and natural sources.[2][3][4] The

isomer, beta-bourbonene, is described as having an herbal, woody, floral, and balsamic odor.[5]

Given that alpha-bourbonene is found in essential oils like oregano and bay laurel, its scent is

likely to possess warm, woody, and slightly spicy-herbal characteristics. It is not expected to be

a primary odorant but rather a component that can add complexity, naturalness, and depth to

fragrance compositions, particularly in woody, fougère, and chypre accords.
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Physical and Chemical Properties
A summary of the key physical and chemical properties of alpha-bourbonene is provided in

the table below. This data is essential for the fragrance formulator to understand its behavior in

various solvents and its stability under different conditions.

Property Value Reference(s)

Molecular Formula C₁₅H₂₄ [2]

Molecular Weight 204.356 g/mol [2]

CAS Number 5208-58-2 [2]

Boiling Point
254.00 to 256.00 °C @ 760.00

mm Hg
[2][3]

Flash Point 221.00 °F (105.00 °C) (TCC) [2][3][4]

Vapor Pressure
0.026000 mmHg @ 25.00 °C

(est.)
[2]

Solubility

Soluble in alcohol; Insoluble in

water (0.3163 mg/L @ 25 °C

est.)

[2][3]

logP (o/w) 6.171 (est.) [2]

Application in Fragrance Formulation
Alpha-bourbonene is best utilized as a modifier and blender within a fragrance concentrate,

lending a natural woody and spicy character. Its low volatility suggests good substantivity,

making it suitable for anchoring more fleeting top and middle notes.

Suggested Applications and Use Levels:
The following table outlines potential applications for alpha-bourbonene in various fragrance

accords. The recommended starting concentrations are based on the usage levels of the

related isomer, beta-bourbonene, which is recommended for use at up to 5.0% of the fragrance

concentrate.[5]
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Fragrance Accord
Type

Olfactory
Contribution

Suggested Starting
Concentration (%
in concentrate)

Potential Blending
Partners

Woody/Spicy

Enhances natural

woodiness, adds a

subtle peppery

warmth.

0.5 - 3.0%

Cedarwood,

Sandalwood, Vetiver,

Black Pepper, Iso E

Super

Fougère

Lends a clean, herbal-

woody undertone to

the heart.

0.2 - 1.5%
Lavender, Oakmoss,

Coumarin, Geranium

Chypre

Provides a dry, woody

facet to complement

the mossy base.

0.3 - 2.0%
Bergamot, Oakmoss,

Patchouli, Labdanum

Herbal/Aromatic

Contributes to a

natural, green, and

slightly medicinal

character.

0.1 - 1.0%
Rosemary, Thyme,

Basil, Clary Sage

Regulatory and Safety Information
Alpha-bourbonene is categorized as a flavor and fragrance agent.[2] However, specific safety

assessments or restrictions from major regulatory bodies like the International Fragrance

Association (IFRA) were not found in the public domain at the time of this writing.[2] As with all

fragrance materials, it is the responsibility of the formulator to ensure the final product complies

with all relevant safety and regulatory standards. A thorough safety assessment by the

Research Institute for Fragrance Materials (RIFM) should be consulted if available. It does not

appear on the EU's list of 26 declarable fragrance allergens.

Experimental Protocols
The following protocols provide a framework for the systematic evaluation and application of

alpha-bourbonene in fragrance development.

Protocol 1: Olfactory Evaluation of Alpha-Bourbonene
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Objective: To characterize the odor profile of alpha-bourbonene at various dilutions.

Materials:

Alpha-bourbonene (95%+ purity)

Perfumer's alcohol (Ethanol, 95% or SDA 40B)

Glass beakers and graduated cylinders

Pipettes

Smelling strips (blotters)

Labeled glass vials for dilutions

Methodology:

Prepare dilutions of alpha-bourbonene in perfumer's alcohol at 10%, 5%, and 1% by

weight.

Label each vial clearly. Allow the dilutions to sit for at least one hour to equilibrate.

Dip a clean smelling strip into the 10% dilution, ensuring it is submerged about 1 cm.

Remove the strip and allow the alcohol to evaporate for approximately 10-15 seconds.

Evaluate the odor at three distinct time points:

Top Note (0-10 minutes): Record the initial impressions.

Heart/Middle Note (10 minutes - 1 hour): Note the evolution of the scent as the more

volatile components dissipate.

Base Note/Dry-Down (>1 hour): Characterize the lasting impression of the material.

Repeat steps 3-5 for the 5% and 1% dilutions, noting any differences in character and

intensity.
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For a comprehensive analysis, also dip a strip in the neat (100%) material and evaluate its

dry-down over 24 hours to assess its tenacity.

Protocol 2: Incorporation into a Woody-Spicy Fragrance
Accord
Objective: To evaluate the effect of alpha-bourbonene within a model fragrance accord.

Materials:

Alpha-bourbonene (10% dilution from Protocol 1)

A pre-formulated woody-spicy base accord (Control). Example formula provided below.

Digital scale (0.001g accuracy)

Glass vials and pipettes

Methodology:

Prepare the Control Accord: Create a batch of the following woody-spicy accord.

Ingredient Parts (by weight)

Iso E Super 40

Cedarwood Atlas 20

Vetiver Haiti 10

Black Pepper Oil 5

Bergamot Oil 15

Hedione 10

Total 100

Create the Test Accord: Prepare a second batch of the accord, but this time incorporate

alpha-bourbonene.
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Reduce the amount of Iso E Super to create space in the formula.

Add alpha-bourbonene at a target concentration (e.g., 2% of the total accord).

Ingredient Parts (by weight)

Iso E Super 38

Alpha-Bourbonene 2

Cedarwood Atlas 20

Vetiver Haiti 10

Black Pepper Oil 5

Bergamot Oil 15

Hedione 10

Total 100

Maceration: Allow both the Control and Test accords to mature for at least 48 hours in a cool,

dark place.

Comparative Evaluation: Dip labeled smelling strips into both the Control and Test accords.

Evaluate them side-by-side at regular intervals (initial, 30 minutes, 2 hours, 8 hours) to

assess the impact of alpha-bourbonene on the overall scent profile, character, and

longevity. Note any changes in diffusion, complexity, or the perception of other notes.

Protocol 3: Stability and Performance Testing
Objective: To assess the stability and performance of a fragrance containing alpha-
bourbonene in a simple product base.

Materials:

Control and Test accords from Protocol 2.

Simple product base (e.g., unscented liquid soap, body lotion, or room spray base).
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Glass beakers, stirrers, and appropriate final packaging.

Methodology:

Incorporate the Control accord into the product base at a typical loading (e.g., 1% for lotion,

2% for soap). Mix thoroughly until homogenous.

Repeat step 1 with the Test accord in a separate batch.

Initial Evaluation: Assess the scent of both final products immediately after formulation.

Accelerated Aging: Store samples of both products under accelerated conditions (e.g., 40°C

oven) for a period of 4-8 weeks.

Periodic Evaluation: At weekly intervals, evaluate the samples for any changes in color,

viscosity, and, most importantly, scent profile and intensity. This will provide an indication of

alpha-bourbonene's stability and its interaction with the product base over time.
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Caption: Workflow for the evaluation and application of alpha-bourbonene in fragrance

formulation.
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Caption: Logical relationships of alpha-bourbonene from source to potential application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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